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Cat. No.: B099776 Get Quote

Dicyclohexano-18-crown-6: A Comparative
Benchmark for Strontium Extraction
For researchers, scientists, and drug development professionals, the efficient and selective

extraction of strontium is a critical process in various applications, from radiopharmaceutical

development to environmental remediation. This guide provides a comprehensive comparison

of Dicyclohexano-18-crown-6 (DCH18C6) against other prominent strontium extraction

methods, supported by experimental data and detailed protocols.

Dicyclohexano-18-crown-6 (DCH18C6) has long been recognized as a highly effective

extractant for strontium ions.[1] Its unique three-dimensional structure, featuring a hydrophilic

cavity and a hydrophobic exterior, allows for the selective complexation of strontium ions,

facilitating their transfer from an aqueous phase to an organic phase. This guide benchmarks

the performance of DCH18C6 against alternative methods, including solvent extraction with

other ligand types, and precipitation techniques.

Performance Comparison of Strontium Extraction
Methods
The efficacy of any extraction method is determined by its extraction efficiency and its

selectivity for the target ion over other competing ions, particularly those with similar chemical

properties such as calcium. The following table summarizes the performance of DCH18C6 in

comparison to other methods based on available experimental data.
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Extraction
Method

Ligand/Rea
gent

Organic
Solvent/Co
nditions

Extraction
Efficiency
(%)

Selectivity
(Sr²⁺/Ca²⁺)

Reference

Solvent

Extraction

Dicyclohexan

o-18-crown-6

(DCH18C6)

1,1,2,2-

tetrachloroeth

ane

> 92% High [2]

DCH18C6

n-octanol /

acetylene

tetrachloride

High

Distribution

Ratio

- [3]

DCH18C6

Ionic Liquids

(e.g.,

C₂mimNTf₂)

Distribution

ratio can

exceed 10³

Influenced by

Na⁺ and K⁺
[4]

Di-tert-

butyldicycloh

exano-18-

crown-6

(DtBuCH18C

6)

Isodecyl

alcohol / n-

dodecane

D(Sr) = 5–14

in 4-8 M

HNO₃

Negligible

extraction of

Ca

[5]

p-tert-

Butylsulfonylc

alix[6]arene

(SC4A)

Chloroform High

Efficient

selective

separation

[5]

Precipitation

Sodium

sulfate

(Na₂SO₄)

Aqueous

solution

High (based

on

stoichiometry

)

Low (co-

precipitation

of CaSO₄ can

occur)

[7]

Lime

softening

(Ca(OH)₂)

Water

treatment

process

75% Linear

correlation

[8]
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with Ca

removal

Microbially

Induced

Carbonate

Precipitation

(MICP)

Biologically

mediated

Up to 80% in

4 hours

Dependent

on conditions

Experimental Protocols
Detailed and reproducible experimental protocols are fundamental to achieving reliable results.

Below are methodologies for key strontium extraction experiments.

Solvent Extraction using Dicyclohexano-18-crown-6
This protocol describes a typical liquid-liquid extraction of strontium using DCH18C6.

Materials:

Dicyclohexano-18-crown-6 (DCH18C6)

Organic solvent (e.g., 1,1,2,2-tetrachloroethane, chloroform, n-octanol)

Aqueous solution containing strontium ions (e.g., Sr(NO₃)₂ in nitric acid)

Separatory funnel

Shaker or vortex mixer

ICP-MS or other suitable analytical instrument for strontium concentration measurement

Procedure:

Prepare a solution of DCH18C6 in the chosen organic solvent at a specific concentration

(e.g., 0.1 mol/L).[2]
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Prepare an aqueous feed solution containing a known concentration of strontium ions in a

desired acidic medium (e.g., 1 M nitric acid).

In a separatory funnel, combine equal volumes of the organic phase (DCH18C6 solution)

and the aqueous phase.

Agitate the mixture vigorously for a predetermined time (e.g., 30 minutes) to ensure thorough

mixing and allow for the extraction equilibrium to be reached.

Allow the two phases to separate completely.

Carefully separate the aqueous and organic phases.

Determine the concentration of strontium remaining in the aqueous phase using a suitable

analytical technique.

The concentration of strontium in the organic phase can be calculated by mass balance.

Calculate the distribution ratio (D) and the extraction efficiency (E%).

Precipitation of Strontium Sulfate
This protocol outlines the precipitation of strontium as strontium sulfate.

Materials:

Aqueous solution containing strontium ions (e.g., strontium chloride, SrCl₂)

Precipitating agent (e.g., sodium sulfate, Na₂SO₄)

Beakers

Magnetic stirrer

Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Procedure:
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Prepare a solution of the strontium salt in deionized water.

Prepare a solution of the precipitating agent (e.g., 0.5 M sodium sulfate).[4]

While stirring the strontium solution, slowly add the precipitating agent. A white precipitate of

strontium sulfate will form.

Continue stirring for a set period (e.g., 30 minutes) to ensure complete precipitation.

The mixture can be gently heated (e.g., to 60-70°C) to encourage crystal growth and

improve filterability.[4]

Allow the precipitate to settle.

Separate the precipitate from the solution by filtration.

Wash the precipitate with deionized water to remove any soluble impurities.

Dry the precipitate in an oven at a suitable temperature (e.g., 110°C) until a constant weight

is achieved.[4]

The amount of precipitated strontium can be determined gravimetrically.

Visualizing Extraction Processes
To better understand the workflows and mechanisms, the following diagrams are provided.
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Organic Phase Preparation

Extraction Process
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Caption: Workflow for Strontium Extraction using DCH18C6.
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Caption: Comparison of Strontium Extraction Mechanisms.

Conclusion
Dicyclohexano-18-crown-6 remains a benchmark for strontium extraction due to its high

efficiency and selectivity, particularly in solvent extraction systems. While precipitation methods

offer a simpler and often more cost-effective alternative, they may lack the selectivity of

DCH18C6, especially in the presence of high concentrations of competing ions like calcium.

The choice of the optimal extraction method will ultimately depend on the specific requirements

of the application, including the desired purity of the extracted strontium, the composition of the

source matrix, and economic considerations. The data and protocols presented in this guide

provide a solid foundation for making an informed decision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b099776?utm_src=pdf-custom-synthesis
https://www.moorparkcollege.edu/sites/moorparkcollege/files/media/pdf_document/2020/chem_11_expt6.pdf
https://www.benchchem.com/pdf/Optimizing_reactant_concentrations_for_strontium_sulfite_precipitation.pdf
https://www.cefas.co.uk/publications/aquatic/aepam5.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_Strontium_Sulfite_via_Precipitation_Reaction.pdf
https://pdfs.semanticscholar.org/e877/66bb9feb20d12de84b89d005bd6efe7b3eed.pdf
https://journals.indexcopernicus.com/api/file/viewByFileId/1669380
https://pubs.usgs.gov/wsp/1496a/report.pdf
https://www.researchgate.net/publication/11622327_New_Efficient_Calixarene_Amide_Ionophores_for_the_Selective_Removal_of_Strontium_Ion_from_Nuclear_Waste_Synthesis_Complexation_and_Extraction_Properties
https://www.benchchem.com/product/b099776#benchmarking-dicyclohexano-18-crown-6-for-strontium-extraction-against-other-methods
https://www.benchchem.com/product/b099776#benchmarking-dicyclohexano-18-crown-6-for-strontium-extraction-against-other-methods
https://www.benchchem.com/product/b099776#benchmarking-dicyclohexano-18-crown-6-for-strontium-extraction-against-other-methods
https://www.benchchem.com/product/b099776#benchmarking-dicyclohexano-18-crown-6-for-strontium-extraction-against-other-methods
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

